Cas no 30188-24-0 (4H-1,4-Thiazine-4-carboxaldehyde,6-ethyl-2,3-dihydro-)

• Product Name: 4H-1,4-Thiazine-4-carboxaldehyde,6-ethyl-2,3-dihydro-
• CAS No: 30188-24-0
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 297173
• Update Time: 2024-01-28

4H-1,4-Thiazine-4-carboxaldehyde,6-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Thiazine-4-carboxaldehyde,6-ethyl-2,3-dihydro-
• 4H-1,4-Thiazine-4-carboxaldehyde, 6-ethyl-2,3-dihydro- (8CI)
• 4H-1,4-Thiazine-4-carboxaldehyde, 6-ethyl-2,3-dihydro-

• Inchi： 1S/C7H11NOS/c1-2-7-5-8(6-9)3-4-10-7/h5-6H,2-4H2,1H3
• InChI Key： VVJBDNUJKLPJAJ-UHFFFAOYSA-N
• SMILES： S1C(CC)=CN(C=O)CC1

Computed Properties

• Exact Mass: 157.056
• Monoisotopic Mass: 157.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 290.3±33.0 °C(Predicted)
• pka: 0.22±0.40(Predicted)